trans-4-Tert-Butylcyclohexanecarboxylic acid
trans-4-Tert-Butylcyclohexanecarboxylic acid
Trans-4-tert-butylcyclohexanecarboxylic acid is a monocarboxylic acid that is cyclohexanecarboxylic acid substituted by a tert-butyl group at position 4 (the trans-stereoisomer). It has a role as a metabolite. It derives from a hydride of a cyclohexane.
Brand Name:
Vulcanchem
CAS No.:
5451-55-8
VCID:
VC0123026
InChI:
InChI=1S/C11H20O2/c1-11(2,3)9-6-4-8(5-7-9)10(12)13/h8-9H,4-7H2,1-3H3,(H,12,13)
SMILES:
CC(C)(C)C1CCC(CC1)C(=O)O
Molecular Formula:
C11H20O2
Molecular Weight:
184.27 g/mol
trans-4-Tert-Butylcyclohexanecarboxylic acid
CAS No.: 5451-55-8
Reference Standards
VCID: VC0123026
Molecular Formula: C11H20O2
Molecular Weight: 184.27 g/mol
| CAS No. | 5451-55-8 |
|---|---|
| Product Name | trans-4-Tert-Butylcyclohexanecarboxylic acid |
| Molecular Formula | C11H20O2 |
| Molecular Weight | 184.27 g/mol |
| IUPAC Name | 4-tert-butylcyclohexane-1-carboxylic acid |
| Standard InChI | InChI=1S/C11H20O2/c1-11(2,3)9-6-4-8(5-7-9)10(12)13/h8-9H,4-7H2,1-3H3,(H,12,13) |
| Standard InChIKey | QVQKEGYITJBHRQ-UHFFFAOYSA-N |
| SMILES | CC(C)(C)C1CCC(CC1)C(=O)O |
| Canonical SMILES | CC(C)(C)C1CCC(CC1)C(=O)O |
| Description | Trans-4-tert-butylcyclohexanecarboxylic acid is a monocarboxylic acid that is cyclohexanecarboxylic acid substituted by a tert-butyl group at position 4 (the trans-stereoisomer). It has a role as a metabolite. It derives from a hydride of a cyclohexane. |
| Synonyms | 4-tert-Butylcyclohexane-1-carboxylic Acid; NSC 176105; NSC 176107; NSC 48094; 4-(1,1-Dimethylethyl)cyclohexanecarboxylic Acid |
| PubChem Compound | 136759 |
| Last Modified | Nov 11 2021 |
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